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Compound of Interest

Compound Name: H-Tyr-OEt.HCI

Cat. No.: B554930

Essential Safety and Handling Guide for H-Tyr-
OEt.HCI

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
H-Tyr-OEt.HCI (L-Tyrosine ethyl ester hydrochloride). Adherence to these guidelines is
essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

H-Tyr-OEt.HCI is a chemical that requires careful handling to prevent potential health hazards.
Based on available safety data, it may cause skin and eye irritation and could be harmful if
inhaled or ingested.[1][2][3] Therefore, the use of appropriate Personal Protective Equipment
(PPE) is mandatory.

Recommended Personal Protective Equipment:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][5]
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e Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[3][4]

e Respiratory Protection: A dust respirator or a NIOSH/MSHA approved respirator should be
used, especially when handling the solid form or in situations where dust may be generated.
[1][3] In well-ventilated areas for small-scale lab use, it may not be needed, but it is highly
recommended to have one readily available.[2]

» Body Protection: A lab coat or protective suit is necessary to minimize skin exposure.[1][2][4]

Quantitative Data Summary

The following table summarizes key quantitative data for H-Tyr-OEt.HCI:

Property Value

CAS Number 4089-07-0

Molecular Formula C11H15NO3 - HCI[2]

Molecular Weight 245.71 g/mol [2]

Appearance White to off-white powder or crystals[6][7]
Melting Point 165 - 170 °C[6][7]

Storage Temperature Refrigerated (0-10°C)[8] or -20°CJ[6]

Operational Plan for Safe Handling

Follow these procedural steps to ensure the safe handling of H-Tyr-OEt.HCI in a laboratory
setting.

Step 1: Preparation and Engineering Controls

e Ensure adequate ventilation in the handling area. A fume hood is recommended, especially
when working with larger quantities or when dust generation is likely.[4][5]

 Verify that an eyewash station and a safety shower are readily accessible and in good
working order.[4][5]
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» Keep the chemical away from heat, sparks, and open flames.[1]
Step 2: Donning Personal Protective Equipment (PPE)
» Before handling the chemical, put on all required PPE as specified in Section 1.

Step 3: Chemical Handling

Avoid breathing dust.[1][5]

Minimize dust generation and accumulation.[4]

Avoid contact with skin and eyes.[3][5]

When weighing or transferring the powder, do so carefully in a designated area with minimal
air currents.

Step 4: Storage
» Keep the container tightly closed when not in use.[1][4]

e Store in a dry, cool, and well-ventilated place.[5] Recommended storage temperatures are
between 0-10°CJ[8] or at -20°C.[6]

» Store away from strong oxidizing agents.[1][5]
Step 5: Spill Response

o Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled solid material
and place it into a suitable, labeled container for waste disposal.[1]

o Large Spills: Use a shovel to place the material into a convenient waste disposal container.
[1] Avoid generating dust. Ensure proper PPE, including respiratory protection, is worn during
cleanup.

Disposal Plan
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Proper disposal of H-Tyr-OEt.HCI and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Step 1: Waste Identification and Segregation

o All unused H-Tyr-OEt.HCI and any materials contaminated with it (e.g., weighing paper,
gloves, absorbent pads) should be considered chemical waste.

¢ Do not mix this waste with other waste streams unless compatibility is confirmed.
Step 2: Containerization

o Place all solid waste into a clearly labeled, sealed, and chemically resistant container.
e For solutions, use a labeled, sealed container appropriate for liquid chemical waste.
Step 3: Neutralization (if required and permitted)

e As a hydrochloride salt, H-Tyr-OEt.HCI is acidic.[9] For liquid waste, neutralization may be
an appropriate step before disposal, depending on local regulations.

o Slowly add a weak base, such as sodium bicarbonate, to the diluted solution until the pH is
between 6 and 8.[9] This should be done in a fume hood with appropriate PPE.

Step 4: Final Disposal

» Dispose of the chemical waste in accordance with all applicable federal, state, and local
environmental control regulations.[1]

o Contact your institution's Environmental Health and Safety (EHS) office for specific guidance
on hazardous waste disposal procedures.

e Thoroughly rinse empty containers. The first rinse should be collected and disposed of as
hazardous waste.[10]

Experimental Workflow Diagram
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The following diagram outlines the standard operating procedure for the safe handling of H-Tyr-
OEt.HCI.

Safe Handling Workflow for H-Tyr-OEt.HCI

Preparation

Verify Ventilation (Fume Hood)

Check Eyewash & Safety Shower

Don PPE (Goggles, Gloves, Lab Coat, Respirator)

Proceed to Handling

Handling

Weigh/Transfer Chemical Carefully

Perform Experiment

Store in Cool, Dry, Ventilated Area

After Use

Disposal

Segregate Waste

Containerize & Label Waste

Consult EHS for Disposal
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Caption: Workflow for the safe handling of H-Tyr-OEt.HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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